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Compound of Interest

Compound Name: Selenium trioxide

CAS No.: 13768-86-0

Cat. No.: B077119

Get Quote

For Immediate Release

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise guide to the calculation of the molar mass of selenium
trioxide (SeO₃). The molar mass is a fundamental chemical property, essential for

stoichiometric calculations, solution preparation, and substance quantification in various

research and development applications.

Chemical Formula and Composition
Selenium trioxide is a compound composed of one selenium atom and three oxygen atoms.

Its chemical formula is SeO₃.

Atomic Mass Data
The calculation of the molar mass of a compound requires the atomic masses of its constituent

elements. The standard atomic weights are provided by the International Union of Pure and

Applied Chemistry (IUPAC).
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Element Symbol
Atomic Mass (
g/mol )

Source

Selenium Se 78.971 [1][2]

Oxygen O 15.999 [3][4][5][6]

Molar Mass Calculation
The molar mass of selenium trioxide is the sum of the atomic mass of one selenium atom and

three oxygen atoms. The calculation is detailed in the table below.

Constituent
Element

Number of Atoms
Atomic Mass (
g/mol )

Total Mass ( g/mol )

Selenium (Se) 1 78.971 78.971

Oxygen (O) 3 15.999 47.997

Selenium Trioxide

(SeO₃)
126.968

Therefore, the molar mass of selenium trioxide is 126.968 g/mol .

Methodological Statement
The calculation of molar mass is a theoretical determination based on established atomic

weights. As such, it does not involve experimental protocols or signaling pathways that would

necessitate visualization through diagrams. The process is a direct application of fundamental

chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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